Cas no 1092023-78-3 (1-(Cyclopropylcarbonyl)-4-piperidinecarboxamide)

• Product Name: 1-(Cyclopropylcarbonyl)-4-piperidinecarboxamide
• CAS No: 1092023-78-3
• MF: C₁₀H₁₆N₂O₂
• MW: 196.246242523193
• MDL: MFCD11643143
• CID: 3047517
• PubChem ID: 30148053
• Update Time: 2025-10-28

1-(Cyclopropylcarbonyl)-4-piperidinecarboxamide Chemical and Physical Properties

Names and Identifiers

• 1-(Cyclopropylcarbonyl)-4-piperidinecarboxamide
• 1-(cyclopropylcarbonyl)piperidine-4-carboxamide
• ALBB-033251
• SB42234
• LS-12567
• SCHEMBL3397034
• 1-cyclopropanecarbonylpiperidine-4-carboxamide
• AN-329/43449435
• AKOS005111405
• MFCD11643143
• STL061108
• 1-(cyclopropanecarbonyl)piperidine-4-carboxamide
• 1092023-78-3

• MDL： MFCD11643143
• Inchi： 1S/C10H16N2O2/c11-9(13)7-3-5-12(6-4-7)10(14)8-1-2-8/h7-8H,1-6H2,(H2,11,13)
• InChI Key： CIVUVCUPZGVLIW-UHFFFAOYSA-N
• SMILES： N1(C(C2CC2)=O)CCC(C(N)=O)CC1

Computed Properties

• Exact Mass: 196.121177757g/mol
• Monoisotopic Mass: 196.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 63.4Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 452.9±34.0 °C at 760 mmHg
• Flash Point: 227.7±25.7 °C
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

1-(Cyclopropylcarbonyl)-4-piperidinecarboxamide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-acylpiperidines

Additional information on 1-(Cyclopropylcarbonyl)-4-piperidinecarboxamide

Introduction to 1-(Cyclopropylcarbonyl)-4-piperidinecarboxamide (CAS No. 1092023-78-3)

1-(Cyclopropylcarbonyl)-4-piperidinecarboxamide, identified by its CAS number 1092023-78-3, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule, featuring a cyclopropylcarbonyl group and a piperidinecarboxamide moiety, has garnered attention due to its structural features and potential biological activities. The cyclopropylcarbonyl moiety is known for its stability and its ability to enhance the metabolic half-life of associated molecules, while the piperidinecarboxamide group is frequently incorporated into drug candidates due to its role as a bioisostere for amide bonds, which are prevalent in biologically active peptides and proteins.

The synthesis and characterization of 1-(Cyclopropylcarbonyl)-4-piperidinecarboxamide have been subjects of extensive research, particularly in the development of novel therapeutic agents. The compound’s structural framework suggests potential applications in the modulation of enzyme activity, receptor binding, and other pharmacological interactions. Recent advancements in computational chemistry have enabled the prediction of its binding affinities and interactions with biological targets, providing a foundation for further exploration.

In the context of modern drug discovery, the integration of 1-(Cyclopropylcarbonyl)-4-piperidinecarboxamide into lead optimization campaigns has shown promise. The compound’s ability to serve as a versatile building block allows for the facile modification of its core structure, enabling the exploration of diverse chemical space. This flexibility is particularly valuable in the pursuit of targeted therapies, where subtle structural changes can significantly impact biological efficacy.

One of the most compelling aspects of 1-(Cyclopropylcarbonyl)-4-piperidinecarboxamide is its potential role in addressing unmet medical needs. The compound’s unique combination of structural features makes it a candidate for several therapeutic areas, including oncology, neurology, and inflammation. For instance, studies have indicated that derivatives of this molecule may exhibit inhibitory effects on key enzymes implicated in disease pathogenesis. These findings have spurred interest in further investigating its pharmacological profile through both in vitro and in vivo models.

The synthesis of 1-(Cyclopropylcarbonyl)-4-piperidinecarboxamide presents an interesting challenge due to the necessity for precise functionalization at multiple positions. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and organometallic chemistry, have been employed to achieve high yields and purity. These techniques not only facilitate the preparation of the target molecule but also provide insights into scalable synthetic routes that could be applied to related compounds.

Recent research has also highlighted the importance of understanding the stereochemical aspects of 1-(Cyclopropylcarbonyl)-4-piperidinecarboxamide. The presence of chiral centers in its structure can significantly influence its biological activity, necessitating careful consideration during both synthesis and purification. Techniques such as chiral chromatography and asymmetric synthesis have been utilized to obtain enantiomerically pure forms of the compound, which are essential for evaluating its pharmacological properties accurately.

The potential applications of 1-(Cyclopropylcarbonyl)-4-piperidinecarboxamide extend beyond traditional small-molecule drug development. Its structural motifs have been explored in the design of peptidomimetics and protein-protein interaction modulators. These applications leverage the compound’s ability to mimic natural biomolecules while offering improved pharmacokinetic profiles. Such innovations are critical in advancing therapeutic strategies that aim to address complex diseases with high specificity.

In conclusion, 1-(Cyclopropylcarbonyl)-4-piperidinecarboxamide (CAS No. 1092023-78-3) represents a promising candidate for further pharmaceutical exploration. Its unique structural features, combined with recent advancements in synthetic chemistry and computational biology, position it as a valuable asset in drug discovery efforts. As research continues to uncover new biological targets and therapeutic modalities, compounds like this are likely to play an increasingly important role in shaping future treatments.